Cas no 2171993-93-2 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid
• CAS No: 2171993-93-2
• MF: C₂₃H₁₉F₃N₂O₅
• MW: 460.402576684952
• CID: 6167771
• PubChem ID: 165957562
• Update Time: 2025-07-22

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,3,3-trifluoropropanamido}but-2-ynoic acid
• EN300-1569686
• 2171993-93-2

• Inchi： 1S/C23H19F3N2O5/c24-23(25,26)19(21(31)27-11-5-10-20(29)30)12-28-22(32)33-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19H,11-13H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： IFYUSRPGVKZZBS-UHFFFAOYSA-N
• SMILES： FC(C(C(NCC#CC(=O)O)=O)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 460.12460620g/mol
• Monoisotopic Mass: 460.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic Acid (CAS No. 2171993-93-2)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid, identified by its CAS number 2171993-93-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety, a trifluoropropyl group, and an amide linkage. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for further research and development.

The structure of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid is highly modular, allowing for diverse modifications and derivations. The fluorene ring is a well-known component in medicinal chemistry due to its stability and ability to interact with biological targets. Specifically, the methoxycarbonyl group attached to the fluorene ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. The trifluoropropyl group introduces lipophilicity and metabolic stability, while the amide bond provides a site for further chemical modifications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid make it an attractive scaffold for designing targeted therapies. For instance, the combination of the fluorene moiety and the amide group suggests potential applications in protein-protein interaction inhibition or enzyme inhibition.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of a propargyl group (butynoic acid moiety) allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions can be used to attach various pharmacophores or bioactive units, thereby expanding the compound's therapeutic potential. Such modifications are particularly relevant in the context of drug discovery pipelines where diversification of molecular structures is key to identifying new leads with improved efficacy and reduced toxicity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluoro-substituted molecules often exhibit enhanced pharmacokinetic properties, including improved metabolic stability and better cell membrane penetration. The trifluoropropyl group in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid is a prime example of how fluorine can be leveraged to optimize drug-like characteristics. This feature has been extensively studied in various therapeutic areas, including oncology and central nervous system disorders.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid. Molecular modeling techniques can predict how different structural modifications will affect biological activity, allowing researchers to make informed decisions during the drug discovery process. For example, virtual screening algorithms can identify potential binding interactions between this compound and target proteins, providing insights into its mechanism of action.

In addition to its synthetic utility, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}but-2-ynoic acid has shown promise in preclinical studies as a tool compound for investigating biological pathways. Its unique structure allows it to serve as a probe for understanding how specific molecular interactions influence disease processes. This approach is particularly valuable in complex systems where multiple pathways are interlinked.

The future prospects for this compound are vast. As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 4-{2-({(9H-fluorenine mmoxy carbonyl) amino})methyl - 33 , 33 , 33 - trifluoro propan amido } but - 22 - ynoic acid (CAS No . 21719939 - 93 - 22 ) will play an increasingly important role in therapeutic development. The ability to modify its structure in multiple ways provides a versatile platform for generating novel drug candidates with tailored properties.

In conclusion ,4-{ 22 - { ( ( 9 H - fl u o re n e - 99 y l ) m e t h o x y c arb o n y l } a m i n o ) m e t h y l - 33 , 33 , 33 - t r i f l u o r o p r o p a n am i d o } b u t - 22 - y n o i c ac i d represents an exciting opportunity for researchers seeking to develop innovative therapeutics . Its complex architecture , coupled with its synthetic flexibility , positions it as a valuable asset in both academic research and industrial drug discovery . As our understanding of disease mechanisms continues to evolve , compounds such as this one will undoubtedly contribute significantly to advancing treatments across multiple therapeutic areas .